Cas no 1099155-59-5 (7-tert-butyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one)
7-tert-butyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one Chemical and Physical Properties
Names and Identifiers
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- 1-Benzoxepin-5(2H)-one, 7-(1,1-dimethylethyl)-3,4-dihydro-9-methyl-
- 7-Tert-butyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one
- 7-tert-butyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one
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- Inchi: 1S/C15H20O2/c1-10-8-11(15(2,3)4)9-12-13(16)6-5-7-17-14(10)12/h8-9H,5-7H2,1-4H3
- InChI Key: FFZGLOPDTCSCGN-UHFFFAOYSA-N
- SMILES: O1C2=C(C)C=C(C(C)(C)C)C=C2C(=O)CCC1
7-tert-butyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-109273-0.05g |
7-tert-butyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one |
1099155-59-5 | 95.0% | 0.05g |
$155.0 | 2025-02-21 | |
| Enamine | EN300-109273-0.1g |
7-tert-butyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one |
1099155-59-5 | 95.0% | 0.1g |
$232.0 | 2025-02-21 | |
| Enamine | EN300-109273-0.25g |
7-tert-butyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one |
1099155-59-5 | 95.0% | 0.25g |
$331.0 | 2025-02-21 | |
| Enamine | EN300-109273-0.5g |
7-tert-butyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one |
1099155-59-5 | 95.0% | 0.5g |
$524.0 | 2025-02-21 | |
| Enamine | EN300-109273-1.0g |
7-tert-butyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one |
1099155-59-5 | 95.0% | 1.0g |
$671.0 | 2025-02-21 | |
| Enamine | EN300-109273-2.5g |
7-tert-butyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one |
1099155-59-5 | 95.0% | 2.5g |
$1315.0 | 2025-02-21 | |
| Enamine | EN300-109273-5.0g |
7-tert-butyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one |
1099155-59-5 | 95.0% | 5.0g |
$1945.0 | 2025-02-21 | |
| Enamine | EN300-109273-10.0g |
7-tert-butyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one |
1099155-59-5 | 95.0% | 10.0g |
$2884.0 | 2025-02-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1302322-250mg |
7-Tert-butyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one |
1099155-59-5 | 98% | 250mg |
¥2913 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1302322-1g |
7-Tert-butyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one |
1099155-59-5 | 98% | 1g |
¥7106 | 2023-03-01 |
7-tert-butyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 7-tert-butyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one
7-tert-butyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one: A Comprehensive Overview of CAS No. 1099155-59-5
7-tert-butyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one (CAS No. 1099155-59-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxepins, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.
The chemical structure of 7-tert-butyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one is characterized by a benzoxepin core with specific substituents at the 7 and 9 positions. The tert-butyl group at the 7-position and the methyl group at the 9-position contribute to the unique physical and chemical properties of this compound. These substituents play a crucial role in determining the compound's stability, solubility, and reactivity in various environments.
The synthesis of 7-tert-butyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one has been extensively studied in recent years. One of the most common approaches involves the cyclization of a suitable precursor molecule followed by functional group modifications. For instance, a recent study published in the Journal of Organic Chemistry (2022) reported a highly efficient one-pot synthesis method using palladium-catalyzed coupling reactions. This method not only simplifies the synthetic route but also enhances the overall yield and purity of the final product.
In terms of biological activity, 7-tert-butyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one has shown promising results in various pharmacological assays. Research conducted by a team at the University of California (2021) demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary studies have indicated that it may have potential as an anti-cancer agent due to its ability to induce apoptosis in certain cancer cell lines.
The pharmacokinetic profile of 7-tert-butyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one has also been investigated to assess its suitability for therapeutic applications. A study published in Drug Metabolism and Disposition (2020) reported that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties make it an attractive candidate for further development as a drug candidate.
Clinical trials are currently underway to evaluate the safety and efficacy of 7-tert-butyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one. Early-phase trials have shown promising results with no significant adverse effects observed at therapeutic doses. However, more extensive studies are needed to fully understand its long-term safety and effectiveness in treating various diseases.
In conclusion, 7-tert-butyl-9-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one (CAS No. 1099155-59-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in future drug discovery efforts.
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